Cas no 1181626-89-0 (2-(3,4-Dimethoxyphenyl)-5-methylbenzoic acid)

• Product Name: 2-(3,4-Dimethoxyphenyl)-5-methylbenzoic acid
• CAS No: 1181626-89-0
• MF: C₁₆H₁₆O₄
• MW: 272.295845031738
• MDL: MFCD11933749
• CID: 2622270
• PubChem ID: 39232990
• Update Time: 2025-04-21

2-(3,4-Dimethoxyphenyl)-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD11933749
• 2-(3,4-Dimethoxyphenyl)-5-methylbenzoic acid, 95%
• DTXSID40653539
• 2-(3,4-DIMETHOXYPHENYL)-5-METHYLBENZOIC ACID
• AKOS017565692
• 3',4'-Dimethoxy-4-methyl[1,1'-biphenyl]-2-carboxylic acid
• 1181626-89-0
• 2-(3,4-Dimethoxyphenyl)-5-methylbenzoic acid

• MDL： MFCD11933749
• Inchi： 1S/C16H16O4/c1-10-4-6-12(13(8-10)16(17)18)11-5-7-14(19-2)15(9-11)20-3/h4-9H,1-3H3,(H,17,18)
• InChI Key： TXKDNOAYFWAEAN-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1C=CC(C)=CC=1C(=O)O)OC

Computed Properties

• Exact Mass: 272.10485899Da
• Monoisotopic Mass: 272.10485899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.8Ų